Cas no 51-15-0 (Pralidoxime chloride)
Pralidoxime chloride is a cholinesterase reactivator used primarily as an antidote for poisoning by organophosphate compounds, such as certain pesticides and nerve agents. It works by reactivating acetylcholinesterase, which is inhibited by organophosphates, thereby restoring normal neuromuscular function. The compound is particularly effective when administered promptly after exposure, often in combination with atropine. Its key advantages include rapid action, compatibility with other treatments, and a well-documented efficacy profile in clinical and emergency settings. Pralidoxime chloride is available in various formulations, including injectable solutions, ensuring flexibility in administration. It is a critical component in medical and military antidote protocols.

Pralidoxime chloride structure
Product name:Pralidoxime chloride
Pralidoxime chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinealdoxime methochloride
- 2-hydroxyiminomethyl-1-methylpyridinium chloride
- 2-PAM chloride
- Pralidoxime chloride
- Pyridine-2-carbaldoxime methochloride
- Pyridine-2-carboxaldoxime methochloride
- N-Methylpyridinium-2-carboxaldoxime chloride~2-PAM chloride~Pralidoxime chloride~Pyridine-2-aldoxime methochloride
- Columbia Agar Medium
- 1-methyl-2-pyridine aldoxyme chloride
- 1-MethylpyridiniuM-2-aldoxiMe Chloride
- 2-[(hydroxyimino)methyl]-1-methylpyridinium chloride
- 2-[hydroxyimino ethyl]-1-methylpyridinium chloride
- 2-PAM-Cl
- PAM CHLORIDE
- pralidoxime
- PRALIDOXIMECHLORIDE,USP
- Pralidoxome Chloride
- protopam
- protopamchloride
- Pyraloximi Methchlordum
- Pyridine-2-aldoxiMe Meth
- ComboPen
- Protopam chloride
- Pralidoxine chloride
- Pralidoxime (chloride)
- Pyridine-2-aldoxime methochloride
- Pyridinium aldoxime methochloride
- 2-Pyridine aldoxime methyl chloride
- N-Methylpyridine-2-aldoxime chloride
- 2-Pyridine-aldoxime chloride
- Pralidoxime chloride [USAN]
- N-Methylpyridinium chloride 2-aldoxime
- N-Methylpyridinium-2-aldoxime chloride
- 1-Methyl-2-pyridinium aldoxime chloride
- 1-Methyl-2-aldoximinopyridinium chloride
- 2-F
- 38X7XS076H
- Pralidoxime chloride [USAN:WHO-DD]
- CS-0369417
- D0X7NU
- Pralidoxime chloride, United States Pharmacopeia (USP) Reference Standard
- Pyridinium, chloride, oxime
- PRALIDOXIME CHLORIDE [USP MONOGRAPH]
- Pharmakon1600-01505449
- Z57931208
- CS-4828
- NCGC00178286-05
- EINECS 200-080-9
- DTXCID803495
- 2-(Hydroxyiminomethyl)-1-methylpyridinium chloride
- Pralidoxime chloride [MI]
- HMS3714N08
- NCGC00016226-01
- Pralidoxime chloride [MART.]
- HMS1570N08
- 2-Formyl-N-methylpyridinium oxime chloride
- Pyridinium, 2-((hydroxyimino)methyl)-1-methyl-, chloride
- 2-Formyl-L-methylpyridinium chloride oxime
- HMS2097N08
- CHEBI:8355
- 2-[(hydroxyimino)methyl]-1-methylpyridin-1-ium chloride
- 2-[(E)-(hydroxyimino)methyl]-1-methylpyridinium chloride
- NSC-164614
- Pyridinium, 2-((hydroxyimino)methyl)-1-methyl-, chloride (E)-
- NSC-759147
- SCHEMBL1650343
- HMS3259I04
- 51-15-0
- (E)-2-((Hydroxyimino)methyl)-1-methylpyridin-1-ium chloride
- A828463
- AS-13850
- CCG-220943
- Pralidoxime chloride component of duodote
- C7H9N2O.HCl
- D00469
- Pralidoxime chloride [ORANGE BOOK]
- NSC759147
- UNII-38X7XS076H
- Atnaa component pralidoxime chloride
- Pyridinium, 2-[(hydroxyimino)methyl]-1-methyl-, chloride (1:1)
- C7-H9-N2-O.Cl
- 2-PAM (chloride)
- AKOS001094374
- 14018-50-9
- MLS001076535
- WLN: T6KJ A1 B1UNQ &G
- Opera_ID_228
- Pam 2Cl
- MLS003876809
- EN300-260536
- MLS002222315
- SCHEMBL61419
- NSC 164614
- LS-132536
- Pralidoxime chloride (USP)
- 2-Formyl-1-methylpyridinium chloride oxime
- Pralidoxime (INN)
- 2-((Hydroxyimino)methyl)-1-methylpyridin-1-ium chloride
- 2-[(1E)-(hydroxyimino)methyl]-1-methylpyridin-1-ium chloride
- Pyridinium, 2-formyl-1-methyl-, chloride, oxime
- HY-B1200
- Pralidoxime chloride [VANDF]
- 1-Methyl-2-formylpyridinium chloride oxime
- Pralidoxime chloride [WHO-DD]
- CAS-51-15-0
- (1-methyl-2-pyridylidene)methyl-oxo-ammonium chloride;Pralidoxime chloride
- Pralidoximchlorid
- (NE)-N-[(1-methylpyridin-1-ium-2-yl)methylidene]hydroxylamine;chloride
- Q-201609
- DTXSID1023495
- Pralidoxime chloride [USP-RS]
- Pralidoxime chloride [USAN:USP]
- MFCD00011981
- Tox21_110316_1
- s4575
- Duodote component pralidoxime chloride
- Protopam (TN)
- NSC164614
- BP164283
- Pralidoxime chloride [USP]
- 2-PAM
- Tox21_110316
- SMR000059189
- Pralidoxime chloride [GREEN BOOK]
- N-Metylpyridinium-2-aldoxime chloride
- C7H9N2O.Cl
- MLS000028727
- 2-Pyridinealdoximemethochloride
- Pralidoxime chloride component of atnaa
- Pyridinium, 2-formyl-1-methyl-, oxime (8CI)
- PRALIDOXIME CHLORIDE (USP MONOGRAPH)
- PRALIDOXIME CHLORIDE (AUTOINJECTOR)
- Pralidoxime chloride (USP-RS)
- pyridine-2-aldoxime methachloride
- Pralidoxime chloride (USAN:USP)
- Pralidoxime chloride (MART.)
- 2-((E)-(hydroxyimino)methyl)-1-methylpyridinium chloride
- 6735-59-7
- Pralidoxime (chloride) (Standard)
- 200-080-9
- HY-B1200R
-
- MDL: MFCD00011981
- Inchi: 1S/C7H8N2O.ClH/c1-9-5-3-2-4-7(9)6-8-10;/h2-6H,1H3;1H
- InChI Key: HIGSLXSBYYMVKI-UHFFFAOYSA-N
- SMILES: [Cl-].O([H])/N=C(\[H])/C1=C([H])C([H])=C([H])C([H])=[N+]1C([H])([H])[H]
- BRN: 4163981
Computed Properties
- Exact Mass: 172.04000
- Monoisotopic Mass: 172.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.5
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- Color/Form: White gray crystalline powder
- Density: 1.3265 (rough estimate)
- Melting Point: 230?°C(lit.)
- Boiling Point: 189.7°C at760mmHg
- Flash Point: 68.5°C
- Refractive Index: 1.5430 (estimate)
- Water Partition Coefficient: 65.5 g/100 mL (25 oC)
- PSA: 36.47000
- LogP: -2.67680
- Merck: 14,7703
- Solubility: The solubility in water at 25 ℃ is 640mg/ml.
Pralidoxime chloride Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H303-H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: S36-S37/39-S26
- RTECS:UU4200000
-
Hazardous Material Identification:
- Storage Condition:0-6°C
- Safety Term:S26;S37/39
- Toxicity:LD50 in rats (mg/kg): 96 i.v. (Fleisher); LD50 in rabbits (mg/kg): 95 i.v.; LD50 in mice (mg/kg): 115 i.v., 205 i.p., 4100 orally (Ellin, Wills)
- Risk Phrases:R20/22; R36/37/38
Pralidoxime chloride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pralidoxime chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P701120-100g |
Pralidoxime Chloride |
51-15-0 | 100g |
$837.00 | 2023-05-17 | ||
Enamine | EN300-260536-0.25g |
2-[(hydroxyimino)methyl]-1-methylpyridin-1-ium chloride |
51-15-0 | 95% | 0.25g |
$19.0 | 2024-06-18 | |
Ambeed | A307244-100mg |
2-((Hydroxyimino)methyl)-1-methylpyridin-1-ium chloride |
51-15-0 | 98% | 100mg |
$8.0 | 2025-02-20 | |
abcr | AB134112-500 g |
2-Pyridinealdoxime methochloride, 97%; . |
51-15-0 | 97% | 500g |
€642.50 | 2022-09-01 | |
Key Organics Ltd | AS-13850-5MG |
Pralidoxime chloride |
51-15-0 | >98% | 5mg |
£42.00 | 2023-07-10 | |
Enamine | EN300-260536-0.05g |
2-[(hydroxyimino)methyl]-1-methylpyridin-1-ium chloride |
51-15-0 | 95% | 0.05g |
$19.0 | 2024-06-18 | |
Enamine | EN300-260536-2.5g |
2-[(hydroxyimino)methyl]-1-methylpyridin-1-ium chloride |
51-15-0 | 95% | 2.5g |
$25.0 | 2024-06-18 | |
Enamine | EN300-260536-10.0g |
2-[(hydroxyimino)methyl]-1-methylpyridin-1-ium chloride |
51-15-0 | 95% | 10.0g |
$47.0 | 2024-06-18 | |
abcr | AB134112-5 g |
2-Pyridinealdoxime methochloride, 97%; . |
51-15-0 | 97% | 5 g |
€73.20 | 2023-07-20 | |
Key Organics Ltd | KS-5324-5MG |
Pralidoxime chloride |
51-15-0 | >97% | 5mg |
£42.00 | 2025-02-08 |
Pralidoxime chloride Related Literature
-
Junyi Chen,Yadan Zhang,Yao Chai,Zhao Meng,Yahan Zhang,Longming Chen,Dongqin Quan,Yongan Wang,Qingbin Meng,Chunju Li Chem. Sci. 2021 12 5202
-
2. An in situ assay of nerve agents enabled by a self-assembled bienzymatic electrochemical biosensorLijuan Bu,Lei Guo,Jianwei Xie New J. Chem. 2020 44 7460
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Lisa Drechsel,Martin Schulz,Felix von Stetten,Carmen Moldovan,Roland Zengerle,Nils Paust Lab Chip 2015 15 704
-
Linjuan Long,Yanan Luo,Bingwen Liu,Dan Du,Yuehe Lin RSC Adv. 2015 5 4894
-
Solomon Mehretie,José Losada,Merid Tessema,Shimelis Admassie,Theodros Solomon,Joaquin Perez-Pariente,Isabel Díaz Analyst 2012 137 5625
Related Categories
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
- Catalysts and Inorganic Chemicals Inorganic Compounds Salt
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51-15-0)Pralidoxime chloride

Purity:99%
Quantity:100g
Price ($):189.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51-15-0)2-Pyridinealdoxime methochloride

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry